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Compound of Interest

Compound Name: Delphinidin Chloride

Cat. No.: B1670221 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vivo administration of

delphinidin chloride in animal studies. This document includes a summary of reported

dosages, detailed experimental protocols for preparation and administration, and a review of

the key signaling pathways modulated by this compound.

Data Presentation: In Vivo Dosages and
Administration of Delphinidin Chloride
The following table summarizes the dosages, animal models, administration routes, and

observed effects of delphinidin chloride from various preclinical studies. This information is

intended to guide researchers in designing their own in vivo experiments.
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Animal Model Dosage
Route of
Administration

Vehicle Key Findings

Mouse 2.6 mg/kg
Intravenous (IV)

infusion

Saline solution

with

sulfobutylether-

β-cyclodextrin

(SEB-β-CD) as a

stabilizer

Did not improve

survival after

cardiac arrest

and

resuscitation[1].

Mouse
5 mg/kg/day and

15 mg/kg/day

Intraperitoneal

(IP) injection
DMSO

Attenuated

cardiac

hypertrophy at

the 15 mg/kg/day

dose[1].

Mouse Not specified
Intraperitoneal

(IP) injection
Not specified

Reduced tumor

formation and

NF-κB protein

levels in a

prostate cancer

model.

Rat 100 mg/kg/day Oral Not specified

Reduced cancer

incidence in a

breast cancer

model[2].

Rat 800 µmol/kg Oral Not specified

Delphinidin 3-

rutinoside was

detected in

plasma,

indicating

absorption[2].
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Protocol 1: Preparation of Delphinidin Chloride for
Intraperitoneal (IP) Injection
This protocol details the preparation of a delphinidin chloride solution for intraperitoneal

administration in mice, based on common laboratory practices and information from supplier

datasheets[3].

Materials:

Delphinidin chloride (purity ≥95%)

Dimethyl sulfoxide (DMSO), cell culture grade

Polyethylene glycol 300 (PEG300)

Tween-80

Sterile saline (0.9% NaCl)

Sterile, pyrogen-free microcentrifuge tubes and syringes

Vortex mixer

Sonicator (optional)

Procedure:

Stock Solution Preparation:

In a sterile microcentrifuge tube, dissolve delphinidin chloride in DMSO to create a stock

solution (e.g., 20.8 mg/mL).

Vortex thoroughly to ensure complete dissolution. If necessary, briefly sonicate the solution

to aid dissolution.

Working Solution Preparation (for a final volume of 1 mL):
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To 100 µL of the delphinidin chloride stock solution (20.8 mg/mL), add 400 µL of

PEG300.

Mix thoroughly by vortexing.

Add 50 µL of Tween-80 to the mixture and vortex again until the solution is homogenous.

Add 450 µL of sterile saline to bring the final volume to 1 mL.

Vortex the final solution to ensure it is well-mixed. This will result in a clear solution with a

delphinidin chloride concentration of 2.08 mg/mL[3].

Final Checks:

Visually inspect the solution for any precipitation. If precipitation occurs, gentle warming

and/or sonication may be used to redissolve the compound[3].

Prepare the working solution fresh on the day of the experiment.

Protocol 2: Intraperitoneal (IP) Injection in Mice
This protocol outlines the standard procedure for administering the prepared delphinidin
chloride solution via intraperitoneal injection in mice.

Materials:

Prepared delphinidin chloride working solution

Sterile syringes (1 mL) with needles (25-27 gauge)

70% ethanol

Animal restrainer (optional)

Procedure:

Animal Handling and Restraint:
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Gently but firmly restrain the mouse. One common method is to scruff the mouse by

pinching the loose skin over the neck and shoulders, and securing the tail.

Position the mouse to expose its abdomen. The mouse should be tilted slightly with its

head pointing downwards to allow the abdominal organs to shift away from the injection

site.

Injection Site Identification and Preparation:

Identify the injection site in the lower right or left quadrant of the abdomen, avoiding the

midline to prevent injury to the bladder and major blood vessels[4][5].

Cleanse the injection site with a swab soaked in 70% ethanol.

Administration:

Insert the needle, with the bevel facing up, at a 15-20 degree angle into the abdominal

cavity.

Gently pull back on the syringe plunger to ensure no blood or fluid is aspirated, which

would indicate improper needle placement[5].

If no fluid is aspirated, slowly and steadily inject the delphinidin chloride solution.

Withdraw the needle and return the mouse to its cage.

Post-injection Monitoring:

Observe the animal for any signs of distress, discomfort, or adverse reactions following

the injection.

Signaling Pathways and Experimental Workflows
Delphinidin chloride has been shown to modulate several key signaling pathways involved in

cell growth, proliferation, inflammation, and apoptosis. The following diagrams illustrate these

pathways and a general experimental workflow for in vivo studies.
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General experimental workflow for in vivo studies.
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Delphinidin's inhibition of the PI3K/Akt/mTOR pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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